Cas no 2649034-10-4 (2-chloro-1-(isocyanatomethyl)-3,4-dimethoxybenzene)

• Product Name: 2-chloro-1-(isocyanatomethyl)-3,4-dimethoxybenzene
• CAS No: 2649034-10-4
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 6085474
• PubChem ID: 117327587
• Update Time: 2025-05-21

2-chloro-1-(isocyanatomethyl)-3,4-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(isocyanatomethyl)-3,4-dimethoxybenzene
• 2649034-10-4
• EN300-1979505

• Inchi： 1S/C10H10ClNO3/c1-14-8-4-3-7(5-12-6-13)9(11)10(8)15-2/h3-4H,5H2,1-2H3
• InChI Key： HMOYRGWOLZCKHP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1CN=C=O)OC)OC

Computed Properties

• Exact Mass: 227.0349209g/mol
• Monoisotopic Mass: 227.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.9Ų

Additional information on 2-chloro-1-(isocyanatomethyl)-3,4-dimethoxybenzene

Comprehensive Overview of 2-Chloro-1-(isocyanatomethyl)-3,4-dimethoxybenzene (CAS No. 2649034-10-4)

2-Chloro-1-(isocyanatomethyl)-3,4-dimethoxybenzene (CAS No. 2649034-10-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its unique isocyanate functional group and dimethoxybenzene backbone, is widely utilized in the development of advanced materials and bioactive molecules. Its molecular structure, which includes a chloro substituent and methoxy groups, offers versatile reactivity, making it a valuable building block in organic chemistry.

The growing interest in 2-Chloro-1-(isocyanatomethyl)-3,4-dimethoxybenzene is driven by its applications in the synthesis of heterocyclic compounds and its role in click chemistry reactions. Researchers are particularly intrigued by its potential in designing drug candidates and polymer precursors. With the rise of green chemistry and sustainable practices, this compound's efficient synthesis and minimal environmental impact have become hot topics in academic and industrial circles.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-Chloro-1-(isocyanatomethyl)-3,4-dimethoxybenzene?" The answer lies in multi-step organic transformations, often involving the reaction of 3,4-dimethoxybenzyl chloride with isocyanate derivatives under controlled conditions. Another popular query is: "How is this compound characterized analytically?" Advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed for its identification and purity assessment.

In the context of material science, 2-Chloro-1-(isocyanatomethyl)-3,4-dimethoxybenzene is explored for its role in creating high-performance polymers and coating materials. Its isocyanate group enables cross-linking reactions, which are critical for enhancing mechanical properties and thermal stability. This aligns with the current trend of developing smart materials for industrial applications, a topic frequently searched in scientific databases and patent filings.

From a pharmaceutical perspective, this compound's derivatives are investigated for their bioactivity, particularly in targeting enzyme inhibition and receptor modulation. The dimethoxybenzene moiety is often associated with antioxidant and anti-inflammatory properties, making it a subject of interest in drug discovery programs. Recent studies have also explored its potential in cancer research, though further validation is required.

For researchers and manufacturers, the storage and handling of 2-Chloro-1-(isocyanatomethyl)-3,4-dimethoxybenzene are critical considerations. While not classified as hazardous under standard regulations, proper laboratory practices must be followed to ensure safety. Searches related to "stability of isocyanate compounds" and "compatibility with solvents" are common, reflecting the need for practical guidelines in its usage.

In summary, 2-Chloro-1-(isocyanatomethyl)-3,4-dimethoxybenzene (CAS No. 2649034-10-4) is a multifaceted compound with broad applications in organic synthesis, material science, and pharmaceutical research. Its unique structural features and reactivity profile continue to inspire innovation, making it a focal point for both academic and industrial advancements. As the demand for specialty chemicals grows, this compound is poised to play an increasingly prominent role in cutting-edge scientific developments.